Cas no 1270330-60-3 (2-amino-2-2-(trifluoromethyl)pyridin-3-ylethan-1-ol)

• Product Name: 2-amino-2-2-(trifluoromethyl)pyridin-3-ylethan-1-ol
• CAS No: 1270330-60-3
• MF: C₈H₉F₃N₂O
• MW: 206.165072202682
• CID: 6400405
• PubChem ID: 129941652
• Update Time: 2025-10-29

2-amino-2-2-(trifluoromethyl)pyridin-3-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-2-(trifluoromethyl)pyridin-3-ylethan-1-ol
• 3-Pyridineethanol, β-amino-2-(trifluoromethyl)-
• 2-amino-2-[2-(trifluoromethyl)pyridin-3-yl]ethan-1-ol
• 1270330-60-3
• 2-Amino-2-(2-(trifluoromethyl)pyridin-3-yl)ethan-1-ol
• EN300-1930287

• Inchi： 1S/C8H9F3N2O/c9-8(10,11)7-5(6(12)4-14)2-1-3-13-7/h1-3,6,14H,4,12H2
• InChI Key： ILDDLVFWDXJLLX-UHFFFAOYSA-N
• SMILES： C1(C(F)(F)F)=NC=CC=C1C(N)CO

Computed Properties

• Exact Mass: 206.06669740g/mol
• Monoisotopic Mass: 206.06669740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 59.1Ų

Experimental Properties

• Density: 1.366±0.06 g/cm3(Predicted)
• Boiling Point: 314.6±37.0 °C(Predicted)
• pka: 11.98±0.10(Predicted)

Additional information on 2-amino-2-2-(trifluoromethyl)pyridin-3-ylethan-1-ol

Recent Advances in the Study of 2-amino-2-[2-(trifluoromethyl)pyridin-3-yl]ethan-1-ol (CAS: 1270330-60-3)

In recent years, the compound 2-amino-2-[2-(trifluoromethyl)pyridin-3-yl]ethan-1-ol (CAS: 1270330-60-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethylpyridine moiety and amino alcohol functional group, has shown promising potential in various therapeutic applications. The following research brief provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 2-amino-2-[2-(trifluoromethyl)pyridin-3-yl]ethan-1-ol has been optimized in recent studies to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel asymmetric synthesis route that leverages chiral auxiliaries to achieve high enantiomeric excess. This advancement is critical for the compound's application in drug development, where stereochemistry often plays a pivotal role in biological activity. The study also highlighted the compound's stability under physiological conditions, making it a viable candidate for further pharmacological evaluation.

From a biological perspective, 2-amino-2-[2-(trifluoromethyl)pyridin-3-yl]ethan-1-ol has demonstrated notable activity as a modulator of specific neurotransmitter receptors. Research published in Bioorganic & Medicinal Chemistry Letters identified its affinity for GABA_A receptors, suggesting potential applications in neurological disorders such as anxiety and epilepsy. Additionally, the trifluoromethyl group has been shown to enhance the compound's metabolic stability, a key factor in its pharmacokinetic profile. These findings underscore the molecule's versatility and its potential as a scaffold for further drug design.

In the context of drug discovery, the compound has been explored as a building block for more complex structures. A recent study in ACS Chemical Biology utilized 2-amino-2-[2-(trifluoromethyl)pyridin-3-yl]ethan-1-ol as a precursor in the synthesis of small-molecule inhibitors targeting protein-protein interactions. The researchers reported that derivatives of this compound exhibited selective inhibition of a key oncogenic protein, highlighting its utility in cancer therapeutics. This work opens new avenues for the development of targeted therapies with improved specificity and reduced off-target effects.

Looking ahead, the clinical translation of 2-amino-2-[2-(trifluoromethyl)pyridin-3-yl]ethan-1-ol and its derivatives remains a focal point of ongoing research. Preclinical studies are currently underway to evaluate its safety and efficacy in animal models, with preliminary data suggesting favorable toxicity profiles. Furthermore, computational modeling efforts are being employed to predict the compound's behavior in human systems, thereby guiding future experimental designs. As these studies progress, the compound's potential to address unmet medical needs will become increasingly clear.

In conclusion, 2-amino-2-[2-(trifluoromethyl)pyridin-3-yl]ethan-1-ol (CAS: 1270330-60-3) represents a promising candidate in the realm of chemical biology and pharmaceutical research. Its synthetic accessibility, biological activity, and potential therapeutic applications make it a molecule of significant interest. Continued investigation into its mechanisms of action and clinical potential will undoubtedly yield valuable insights, paving the way for innovative treatments in the years to come.